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Compound of Interest

Compound Name: 3-Fluoro-4-methylanisole

CAS No.: 405-06-1

Cat. No.: B1304789

Get Quote

Technical Whitepaper: Characterization and Application of 3-Fluoro-4-methylanisole

Executive Summary
3-Fluoro-4-methylanisole (CAS 405-06-1) serves as a critical fluorinated building block in the

synthesis of agrochemicals and pharmaceutical intermediates. Its structural uniqueness lies in

the specific meta-fluoro, para-methyl substitution pattern relative to the methoxy group, which

imparts distinct metabolic stability and lipophilic characteristics compared to its non-fluorinated

analogs. This guide provides a rigorous analysis of its spectroscopic signature, validated

synthetic protocols, and application logic in medicinal chemistry.

Part 1: Molecular Identity & Physicochemical Profile
Before engaging in spectroscopic interpretation, the compound’s fundamental "vital statistics"

must be established to ensure identity verification during procurement or synthesis.
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Property Specification

IUPAC Name 3-Fluoro-4-methyl-1-methoxybenzene

Common Name 3-Fluoro-4-methylanisole

CAS Registry Number 405-06-1

Molecular Formula

C

H

FO

Molecular Weight 140.15 g/mol

Boiling Point 160°C (at 760 mmHg)

Density 1.046 g/cm

LogP (Predicted) ~2.6 (Lipophilic)

Appearance Colorless to pale yellow liquid

Part 2: Spectroscopic Analysis (The Core)
The definitive identification of 3-Fluoro-4-methylanisole relies on the interplay between the

fluorine atom (

F) and the aromatic protons/carbons. The fluorine atom introduces spin-spin coupling that splits
signals in both

H and

C NMR, acting as a built-in confirmation of substitution patterns.

Nuclear Magnetic Resonance (NMR) Interpretation
Experimental Solvent: CDCl

(Chloroform-d) Reference: TMS (

0.00 ppm)
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The proton spectrum is characterized by the "roof effect" in the aromatic region and distinct

coupling constants (

) due to the

F nucleus (Spin 1/2).
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Signal
Assignment

Shift (

ppm)
Multiplicity Integration

Coupling (

Hz) &
Interpretation

Ar-OCH 3.78 Singlet (s) 3H

Characteristic

methoxy peak.

Usually shows

no resolvable

coupling to F (5

bonds away).

Ar-CH 2.22 Doublet (d) 3H

Hz. The methyl

group is ortho to

Fluorine,

resulting in a

distinct doublet

splitting.

Ar-H (C2) 6.55 - 6.65
Doublet of

Doublets (dd)
1H

Located between

F and OMe.

Large

(ortho)

Hz; Small

Hz.

Ar-H (C6) 6.60 - 6.70 Doublet (d) or dd 1H

Ortho to OMe,

Para to F.

(para) is

negligible/broade

ning.

(to H5)

Hz.

Ar-H (C5) 7.05 - 7.15 Triplet-like (t) 1H Ortho to Me,

Meta to F.
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Overlap of

(to H6)

Hz and

(meta)

Hz.

Analyst Note: The diagnostic feature distinguishing this isomer from 4-fluoro-3-methylanisole is

the coupling of the methyl protons. In 3-fluoro-4-methylanisole, the methyl is ortho to the

fluorine, causing a clear doublet (

Hz). In the 4-fluoro-3-methyl isomer, the methyl is meta to fluorine, often appearing

as a singlet or broadened peak.

Carbon NMR provides the most definitive structural proof due to the large C-F coupling

constants.
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Carbon Position
Shift (

ppm)
Splitting Pattern

Coupling Constant
(

)

C3 (ipso to F) ~161.5 Doublet (d) Hz (Huge splitting)

C1 (ipso to OMe) ~158.0 Doublet (d) Hz

C4 (ipso to Me) ~118.0 Doublet (d) Hz

C2 (Ortho to F) ~102.0 Doublet (d) Hz

C5 (Meta to F) ~131.0 Doublet (d) Hz

C6 (Para to F) ~107.0 Singlet/Broad Hz (Often unresolved)

OCH 55.4 Singlet -

CH 14.2 Doublet (d) Hz

Infrared (FT-IR) Spectroscopy
C-F Stretch: Strong band at 1100–1250 cm

.

C-O-C (Ether) Stretch: Strong bands at 1250 cm

(asymmetric) and 1040 cm

(symmetric).

C-H (Aromatic): 3000–3100 cm

.

C-H (Aliphatic): 2850–2960 cm
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(Methyl/Methoxy).

Part 3: Synthesis & Quality Control Protocol
The most robust route for research-scale synthesis is the Williamson Ether Synthesis starting

from 3-fluoro-4-methylphenol. This protocol minimizes side reactions common in electrophilic

fluorination.

Validated Synthetic Workflow
Reaction:

Step-by-Step Protocol:

Charge: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-fluoro-

4-methylphenol (1.0 eq) in anhydrous acetone (0.5 M concentration).

Base Addition: Add anhydrous Potassium Carbonate (K

CO

, 2.0 eq). The excess base ensures complete deprotonation of the phenol.

Alkylation: Add Methyl Iodide (MeI, 1.5 eq) dropwise via syringe. Caution: MeI is a

carcinogen; use a fume hood.

Reflux: Heat the mixture to reflux (approx. 60°C) for 4–6 hours. Monitor via TLC

(Hexane:EtOAc 9:1). The starting phenol (more polar) should disappear; the anisole product

(less polar) will appear near the solvent front.

Workup:

Cool to room temperature.[1]

Filter off the inorganic solids (K

CO

/KI).
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Concentrate the filtrate under reduced pressure (Rotavap).

Redissolve residue in Ethyl Acetate and wash with 1M NaOH (to remove unreacted

phenol) followed by Brine.

Purification: Dry organic layer over MgSO

, filter, and concentrate. Purify via vacuum distillation (bp ~160°C at atm, lower under
vacuum) or flash chromatography if high purity (>99%) is required.

Visualization of Synthesis Logic

Start:
3-Fluoro-4-methylphenol

Add:
K2CO3 (2.0 eq)

Acetone

Add MeI (1.5 eq)
Reflux 60°C, 4-6h

TLC Check
(Hex:EtOAc 9:1)Incomplete

Filter Solids
Wash 1M NaOH

Conversion >98% Pure Product:
3-Fluoro-4-methylanisole

Distillation

Click to download full resolution via product page

Figure 1: Step-by-step synthetic pathway for the methylation of 3-fluoro-4-methylphenol.

Part 4: Application in Drug Design (Bioisosterism)
In medicinal chemistry, 3-Fluoro-4-methylanisole is rarely the final drug but a vital "scaffold

modifier."

The Fluorine Effect
Replacing a hydrogen (in 4-methylanisole) with fluorine (in the 3-position) alters the

physicochemical landscape:

Metabolic Blocking: The C-F bond is metabolically inert. Placing F at the 3-position blocks

metabolic oxidation at that site, potentially increasing the half-life (

) of the molecule.

Lipophilicity Modulation: Fluorine increases LogP, enhancing membrane permeability (blood-

brain barrier penetration).
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Electronic Tuning: The strong electronegativity of F lowers the electron density of the

aromatic ring compared to the non-fluorinated anisole, affecting

-

stacking interactions in protein binding pockets.

Structural Activity Relationship (SAR) Logic

3-Fluoro-4-methylanisole
Scaffold

Metabolic Stability
(Blocks CYP450 oxidation at C3)

Lipophilicity (LogP)
(Increases membrane permeability)

Electronic Effects
(Modulates pi-cation interactions)

Click to download full resolution via product page

Figure 2: Impact of the 3-fluoro substitution on the pharmacological properties of the anisole

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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